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Compound of Interest

Compound Name: Weddellite

Cat. No.: B1203044 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Weddellite, a mineral form of calcium

oxalate dihydrate. It details its chemical properties, structural characteristics, and thermal

behavior, presenting data and experimental protocols relevant to scientific research and

development.

Chemical Formula and Structure
Weddellite is a hydrated calcium salt of oxalic acid. Its primary chemical formula is

CaC₂O₄·2H₂O[1][2][3]. However, research has shown that it can have a variable water content,

with formulas such as CaC₂O₄·(2+x)H₂O and Ca(C₂O₄)·(2.5-x)H₂O (where 0 ≤ x ≤ 0.25) also

being reported[4][5]. This variability is attributed to the presence of zeolitic water in its crystal

structure[6]. Weddellite crystallizes in the tetragonal system and is commonly found as

bipyramidal crystals[2]. In biological systems, Weddellite is a significant component of most

kidney stones[2].

Physicochemical Properties
A summary of the key quantitative data for Weddellite is presented in the table below,

compiled from various mineralogical databases and crystallographic studies.
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Property Value Citations

Chemical Formula CaC₂O₄·2H₂O [1][2][3]

Molecular Weight 164.13 g/mol [3]

Crystal System Tetragonal [2][5][7]

Crystal Class Dipyramidal (4/m) [2]

Space Group I4/m [2][4][5]

Unit Cell Dimensions a = 12.371 Å, c = 7.357 Å [2][5]

Density (Measured) 1.94 g/cm³ [2][5]

Mohs Hardness 4 [2][5]

Refractive Index nω = 1.523, nε = 1.544 [2]

Birefringence δ = 0.021 [2]

Experimental Protocols
A common laboratory method for synthesizing pure Weddellite crystals involves the controlled

precipitation from solutions of a calcium salt and an oxalate salt.

Objective: To produce pure calcium oxalate dihydrate (Weddellite) crystals.

Materials:

Calcium chloride (CaCl₂) solution

Sodium oxalate (Na₂C₂O₄) solution

Protocol:

Prepare stoichiometric amounts of aqueous solutions of calcium chloride and sodium

oxalate.

Cool both solutions to a low temperature, typically around 0°C, as lower temperatures

favor the formation of the dihydrate form over the monohydrate[4].
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Slowly mix the sodium oxalate solution into the calcium chloride solution while stirring.

Allow the resulting precipitate to incubate overnight at the same low temperature.

Collect the crystals by centrifugation or filtration.

Wash the collected crystals multiple times with distilled water and then with ethanol to

remove any soluble impurities.

Dry the crystals in an oven at a low temperature (e.g., 40-50°C) for 24 hours[8].

Notes: The morphology of the resulting crystals can be influenced by factors such as

reactant concentrations, temperature, stirring speed, and the presence of additives like EDTA

or SDS[8][9].

XRD is used to confirm the crystalline phase and determine the structural properties of the

synthesized material.

Objective: To verify the crystal structure and phase purity of the synthesized Weddellite.

Instrumentation: Powder X-ray diffractometer.

Protocol:

Grind a small, dried sample of the synthesized crystals into a fine powder.

Mount the powder onto a sample holder.

Place the sample holder into the diffractometer.

Perform an XRD scan over a relevant 2θ range (e.g., 10-80 degrees).

The resulting diffraction pattern is then compared to standard diffraction patterns for

Weddellite (e.g., PDF 17-541) to confirm its identity and purity[3]. The reflection

conditions can be used to confirm the I4/m space group[4].

Thermal Decomposition Pathway
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Weddellite undergoes a multi-stage thermal decomposition process when heated. It first

dehydrates to form Whewellite (calcium oxalate monohydrate), then decomposes to calcium

carbonate, and finally to calcium oxide at higher temperatures.
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(CaC₂O₄·2H₂O)
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~420-550°C
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> 590°C
- CO₂

Click to download full resolution via product page

Caption: Thermal decomposition pathway of Weddellite.

The thermal decomposition of Weddellite begins with the loss of water to form Whewellite at

temperatures between approximately 97°C and 120°C[10]. Further heating leads to the loss of

the remaining water molecule to form anhydrous calcium oxalate[10]. Above 420°C, this

anhydrous form decomposes into calcium carbonate with the release of carbon monoxide[10]

[11][12]. The final decomposition to calcium oxide occurs at temperatures exceeding 590°C,

releasing carbon dioxide[10][11]. These transitions can be effectively studied using

thermogravimetric analysis (TGA) coupled with evolved gas mass spectrometry (MS)[10].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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